Cas no 85099-51-0 (Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate)
![Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate structure](https://www.kuujia.com/scimg/cas/85099-51-0x500.png)
85099-51-0 structure
Product name:Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate
CAS No:85099-51-0
MF:C37H68N2O4
MW:604.946831703186
CID:990005
Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- 7-Oxa-3,20-diazadispiro5.1.11.2heneicosane-20-propanoic acid, 2,2,4,4-tetramethyl-21-oxo-, dodecyl ester
- dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.11<sup>8</sup>.2<sup>6</sup>]henicosan-20-yl)propanoate
- FDCDWHGYQOJMTQ-UHFFFAOYSA-N
- 20-(3-Dodec
- Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate
-
- Inchi: 1S/C37H68N2O4/c1-6-7-8-9-10-11-15-18-21-24-29-42-32(40)25-28-39-33(41)36(30-34(2,3)38-35(4,5)31-36)43-37(39)26-22-19-16-13-12-14-17-20-23-27-37/h38H,6-31H2,1-5H3
- InChI Key: FDCDWHGYQOJMTQ-UHFFFAOYSA-N
- SMILES: O1C2(CCCCCCCCCCC2)N(CCC(=O)OCCCCCCCCCCCC)C(C21CC(C)(C)NC(C)(C)C2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 43
- Rotatable Bond Count: 15
- Complexity: 811
- Topological Polar Surface Area: 67.9
Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate Related Literature
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
85099-51-0 (Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate) Related Products
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